Cas no 150031-65-5 (2-methoxy-4-(methylamino)methylphenol hydrochloride)

2-Methoxy-4-(methylamino)methylphenol hydrochloride is a phenolic derivative with a methylamino functional group, offering utility in synthetic organic chemistry and pharmaceutical applications. Its hydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in aqueous or polar solvent systems. The compound’s structure, featuring both methoxy and amino-methyl substituents, makes it a versatile intermediate for the synthesis of more complex molecules, particularly in medicinal chemistry for potential drug development. Its well-defined chemical properties ensure consistent performance in reactions such as alkylations or condensations. The product is typically characterized by high purity, ensuring reproducibility in research and industrial processes.
2-methoxy-4-(methylamino)methylphenol hydrochloride structure
150031-65-5 structure
Product Name:2-methoxy-4-(methylamino)methylphenol hydrochloride
CAS No:150031-65-5
MF:C9H14ClNO2
MW:203.665961742401
MDL:MFCD09863319
CID:4602566
PubChem ID:45286050
Update Time:2025-05-27

2-methoxy-4-(methylamino)methylphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-METHOXY-4-[(METHYLAMINO)METHYL]PHENOL HYDROCHLORIDE
    • 2-methoxy-4-(methylamino)methylphenol hydrochloride
    • MDL: MFCD09863319
    • Inchi: 1S/C9H13NO2.ClH/c1-10-6-7-3-4-8(11)9(5-7)12-2;/h3-5,10-11H,6H2,1-2H3;1H
    • InChI Key: ZJQWMTCPRHENLA-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC=C(CNC)C=1)O)C.Cl

Computed Properties

  • Exact Mass: 203.071
  • Monoisotopic Mass: 203.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5A^2

2-methoxy-4-(methylamino)methylphenol hydrochloride Pricemore >>

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Additional information on 2-methoxy-4-(methylamino)methylphenol hydrochloride

Research Brief on 2-Methoxy-4-(methylamino)methylphenol Hydrochloride (CAS: 150031-65-5): Recent Advances and Applications

2-Methoxy-4-(methylamino)methylphenol hydrochloride (CAS: 150031-65-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

A recent study published in the *Journal of Medicinal Chemistry* investigated the synthesis and optimization of 2-methoxy-4-(methylamino)methylphenol hydrochloride, highlighting its role as an intermediate in the production of novel bioactive molecules. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity. The study also explored its potential as a precursor for the development of CNS-targeting drugs, given its ability to cross the blood-brain barrier.

In another groundbreaking study, researchers examined the compound's interaction with specific neurotransmitter receptors, particularly those involved in neurodegenerative diseases. The findings, published in *ACS Chemical Neuroscience*, demonstrated that 2-methoxy-4-(methylamino)methylphenol hydrochloride exhibits moderate affinity for dopamine and serotonin receptors, suggesting its potential utility in treating disorders such as Parkinson's disease and depression. Further in vitro and in vivo studies are underway to validate these preliminary results.

The compound's pharmacological profile has also been a subject of interest in oncology research. A 2023 study in *Bioorganic & Medicinal Chemistry Letters* reported that derivatives of 2-methoxy-4-(methylamino)methylphenol hydrochloride showed promising antitumor activity in cell lines derived from breast and lung cancers. The researchers attributed this activity to the compound's ability to inhibit key enzymes involved in tumor proliferation, such as tyrosine kinases. These findings open new avenues for the development of targeted cancer therapies.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing potential side effects. Recent pharmacokinetic studies have highlighted the need for structural modifications to enhance its metabolic stability. Collaborative efforts between academic and industrial researchers are currently focused on addressing these limitations, with the goal of advancing 2-methoxy-4-(methylamino)methylphenol hydrochloride into clinical trials.

In conclusion, 2-methoxy-4-(methylamino)methylphenol hydrochloride (CAS: 150031-65-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span neurodegenerative diseases, oncology, and beyond, with ongoing studies aiming to unlock its full therapeutic potential. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.

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